Ethyl 2-(benzoyl-3-chloro-4-fluoroanilino)propanoate
Overview
Description
Ethyl 2-(benzoyl-3-chloro-4-fluoroanilino)propanoate, also known as ECFP, is an organic compound belonging to the class of benzamides. It is an important intermediate in the synthesis of pharmaceuticals and other organic compounds. ECFP has a wide range of applications in organic synthesis, drug development, and biomedical research. ECFP is a versatile compound that can be used in a variety of synthetic pathways to produce various pharmaceuticals, including antifungal, antibacterial, and antiviral agents.
Scientific Research Applications
Proteomics Research
Ethyl 2-(benzoyl-3-chloro-4-fluoroanilino)propanoate is utilized in proteomics research . This field involves the large-scale study of proteins, particularly their structures and functions. The compound is used as a specialty product in proteomics to study protein interactions, modifications, and expression within cells .
Analytical Chemistry
In analytical chemistry , this compound serves as a reagent for chromatography and mass spectrometry . These techniques are essential for identifying and quantifying chemical components within a sample. The compound’s unique properties may aid in the separation and analysis of complex mixtures .
Biopharma Production
The biopharmaceutical industry uses Ethyl 2-(benzoyl-3-chloro-4-fluoroanilino)propanoate in the production of therapeutic proteins and peptides . Its role could be in the synthesis of intermediates or as a catalyst that influences the rate of chemical reactions without being consumed .
Chemical Synthesis
This compound is involved in chemical synthesis , where it may act as an intermediate or a reactant in the formation of more complex molecules. Its benzylic position is particularly reactive, allowing for various chemical transformations, such as free radical bromination or nucleophilic substitution .
properties
IUPAC Name |
ethyl 2-(N-benzoyl-3-chloro-4-fluoroanilino)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClFNO3/c1-3-24-18(23)12(2)21(14-9-10-16(20)15(19)11-14)17(22)13-7-5-4-6-8-13/h4-12H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQRCEVJUXOYQKL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)N(C1=CC(=C(C=C1)F)Cl)C(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClFNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(benzoyl-3-chloro-4-fluoroanilino)propanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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